Cas no 1261772-46-6 (3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261772-46-6
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4994762
• Update Time: 2025-05-19

3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9ClF3N/c14-11-5-9(6-12(18)7-11)8-1-3-10(4-2-8)13(15,16)17/h1-7H,18H2
• InChI Key： KHMJOYYTNJSQFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.4
• Topological Polar Surface Area: 26

Additional information on 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl (CAS: 1261772-46-6)

The compound 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl (CAS: 1261772-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethyl and amino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and drug candidates. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl is its role as a scaffold for designing kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique electronic properties of the trifluoromethyl group in this compound have been exploited to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, making it a viable candidate for further preclinical development.

In addition to its applications in oncology, 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl has been investigated for its potential in treating inflammatory diseases. Researchers have explored its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. A recent preprint on bioRxiv reported that this compound significantly reduced pro-inflammatory cytokine production in vitro and in vivo, suggesting its potential as an anti-inflammatory agent. The study also emphasized the importance of the chloro and amino substituents in mediating these effects, providing valuable insights for structure-activity relationship (SAR) studies.

The synthesis of 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl has also been a focus of recent research. Advances in catalytic methods, particularly palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable routes to this compound. A 2022 publication in Organic Letters described a novel one-pot synthesis strategy that improved yield and reduced byproduct formation. This methodological innovation is expected to facilitate the large-scale production of the compound for further biological testing and drug development.

Despite these promising findings, challenges remain in the development of 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl as a therapeutic agent. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Future research directions may include the exploration of prodrug strategies to enhance bioavailability and the development of targeted delivery systems to minimize systemic side effects.

In conclusion, 3-Amino-5-chloro-4'-(trifluoromethyl)biphenyl (CAS: 1261772-46-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have elucidated its potential in oncology and inflammation, while advances in synthesis methodologies have paved the way for further exploration. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.